Cas no 2757955-29-4 (2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid)

• Product Name: 2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid
• CAS No: 2757955-29-4
• MF: C₁₁H₁₀N₂O₄
• MW: 234.208102703094
• CID: 5916709
• PubChem ID: 165756709
• Update Time: 2025-05-21

2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid
• EN300-37101675
• 2757955-29-4
• 2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid

• Inchi： 1S/C11H10N2O4/c1-6(14)12-5-9-3-7-2-8(11(15)16)4-13-10(7)17-9/h2-4H,5H2,1H3,(H,12,14)(H,15,16)
• InChI Key： HAWIBWHHMIFLDK-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(C(=O)O)=CN=2)C=C1CNC(C)=O

Computed Properties

• Exact Mass: 234.06405680g/mol
• Monoisotopic Mass: 234.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.4Ų

Additional information on 2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid

Recent Advances in the Study of 2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid (CAS: 2757955-29-4)

2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid (CAS: 2757955-29-4) is a novel heterocyclic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique furopyridine scaffold, has been the subject of several studies aimed at exploring its pharmacological properties and synthetic pathways. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthesis and structural optimization of 2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid. Researchers have developed efficient synthetic routes to produce this compound with high yield and purity, which is critical for its further pharmacological evaluation. The compound's unique structure, featuring both a furopyridine core and an acetamidomethyl side chain, offers a versatile platform for chemical modifications, enabling the exploration of structure-activity relationships (SAR) to enhance its biological activity.

In terms of biological activity, preliminary investigations have revealed that 2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory and oncogenic pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound acts as a potent inhibitor of protein kinases, which are key regulators of cell signaling and proliferation. These findings suggest its potential as a lead compound for the development of kinase-targeted therapies for cancer and inflammatory diseases.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. In vitro and in vivo studies have shown that 2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid possesses favorable drug-like properties, such as good solubility and moderate metabolic stability. However, challenges related to its bioavailability and tissue penetration remain to be addressed, necessitating further structural optimization and formulation strategies.

The therapeutic potential of 2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid extends beyond kinase inhibition. Recent studies have investigated its role as a modulator of other biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. These investigations have opened new avenues for its application in treating neurological and cardiovascular disorders. Additionally, the compound's ability to cross the blood-brain barrier (BBB) has sparked interest in its use for central nervous system (CNS)-related conditions.

In conclusion, 2-(Acetamidomethyl)furo[2,3-b]pyridine-5-carboxylic acid (CAS: 2757955-29-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research efforts are focused on optimizing its pharmacological profile and exploring its mechanisms of action in greater detail. The compound's versatility and potential for further development make it a valuable candidate for future drug discovery programs. Continued collaboration between chemists, biologists, and pharmacologists will be essential to fully realize its therapeutic potential.